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Introduction
Estriol-d3 is the deuterium-labeled form of Estriol, a major endogenous estrogen.[1][2] As a

stable isotope-labeled internal standard, it is an indispensable tool in quantitative analytical

methods, such as mass spectrometry, for the precise measurement of estriol levels in biological

matrices.[2] Deuteration, the replacement of one or more hydrogen atoms with its heavy

isotope deuterium, imparts a mass shift without significantly altering the chemical and physical

properties of the molecule. This characteristic allows it to be distinguished from the

endogenous analyte by a mass spectrometer while co-eluting chromatographically, ensuring

accurate quantification by correcting for matrix effects and variations during sample

preparation.[2]

This guide provides a comprehensive overview of the chemical properties of Estriol-d3, its

underlying signaling mechanisms, and detailed experimental protocols for its application.
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Estriol-d3 shares nearly identical chemical and physical properties with its non-labeled

counterpart, Estriol. The primary difference is its increased molecular weight due to the

incorporation of deuterium atoms. The data presented below is for unlabeled Estriol, which

serves as a very close proxy for the properties of Estriol-d3.

Table 1: General and Chemical Identifiers

Property Value Source(s)

IUPAC Name

(8R,13S,17R)-2,4,17-

trideuterio-13-methyl-

7,8,9,11,12,14,15,16-

octahydro-6H-

cyclopenta[a]phenanthrene-

3,16,17-triol

[3]

Synonyms
(16α,17β)-Estra-1,3,5[4]-triene-

3,16,17-triol-d3
[3]

CAS Number 79037-36-8 [3]

Molecular Formula C₁₈H₂₁D₃O₃ [3]

Molecular Weight 291.4 g/mol [3]

Exact Mass 291.19137486 Da [3]

Table 2: Physicochemical Properties (Data for Unlabeled Estriol)
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Property Value Source(s)

Physical State
Odorless white crystalline

powder/solid
[5][6]

Melting Point 280-283 °C [7]

Density 1.27 g/cm³ [5][8]

pKa 10.38 ± 0.02 [7]

LogP (Octanol/Water) 2.45 - 2.5 [5]

Water Solubility
3.2 - 441 mg/L at 25 °C

(practically insoluble)
[7]

Solubility in other solvents

Sparingly soluble in ethanol;

slightly soluble in ether and

benzene; very soluble in

pyridine.

[5][7]

Biological Activity and Signaling Pathways
As an isotopic analog, Estriol-d3 is presumed to follow the same biological pathways as

Estriol. Estriol is a weak estrogen that exerts its effects primarily through two mechanisms: a

classical nuclear pathway and a more rapid membrane-initiated pathway.

Nuclear-Initiated Pathway: Estriol diffuses across the cell membrane and binds to nuclear

estrogen receptors (ERα and ERβ) in the cytoplasm.[9][10] This binding displaces heat

shock proteins (HSP), leading to receptor dimerization. The activated receptor-ligand

complex translocates to the nucleus, where it binds to specific DNA sequences known as

Estrogen Response Elements (EREs) in the promoter regions of target genes, thereby

modulating their transcription.[11][12]

Membrane-Initiated Pathway: At higher concentrations, Estriol can act as an antagonist of

the G-protein coupled estrogen receptor (GPER), which is located on the cell membrane.[13]

This is in contrast to estradiol, which activates GPER. By blocking GPER, estriol can inhibit

certain rapid, non-genomic signaling cascades initiated at the cell surface.[8][13]
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Caption: Estriol signaling via nuclear (genomic) and membrane (non-genomic) pathways.

Experimental Protocols
Estriol-d3 is primarily used as an internal standard for the quantification of estriol in biological

samples by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

This protocol provides a representative method for determining unconjugated estriol

concentrations in human serum.

1. Materials and Reagents:

Estriol standard and Estriol-d3 internal standard (IS)

Human serum (blank, patient samples, and for calibration standards/QCs)

Methyl tert-butyl ether (MTBE)

Methanol, Acetonitrile (LC-MS grade)

Formic Acid
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Water (ultrapure)

96-well collection plates and glass tubes

2. Sample Preparation (Liquid-Liquid Extraction):

Aliquot 200 µL of serum samples, calibration standards, and quality controls into 5 mL glass

tubes.

Spike each tube with 50 µL of Estriol-d3 internal standard working solution (e.g., at 5

ng/mL). Vortex briefly.

Allow samples to equilibrate for 15 minutes at 4°C.

Add 1 mL of MTBE to each tube.

Vortex mix vigorously for 1 minute to ensure thorough extraction.

Centrifuge at 3000 x g for 10 minutes at 4°C to separate the aqueous and organic layers.

Freeze the aqueous (lower) layer by placing the tubes in a -80°C freezer for at least 30

minutes.

Decant the organic (upper) layer containing the estrogens into a clean 96-well collection

plate or new glass tubes.

Evaporate the solvent to dryness under a gentle stream of nitrogen at 40-50°C.

Reconstitute the dried extract in 75 µL of the initial mobile phase (e.g., 20% methanol in

water with 0.1% formic acid). Vortex to dissolve the residue.

3. LC-MS/MS Analysis:

LC System: UPLC or HPLC system

Column: A reverse-phase column suitable for steroid analysis (e.g., C18, 1.7 µm, 2.1 x 100

mm).
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Mobile Phase A: Water with 0.1% Formic Acid

Mobile Phase B: Methanol with 0.1% Formic Acid

Flow Rate: 0.4 mL/min

Gradient:

0.0 - 1.0 min: 30% B

1.0 - 5.0 min: 30% to 95% B

5.0 - 6.0 min: Hold at 95% B

6.1 - 8.0 min: Return to 30% B (re-equilibration)

Injection Volume: 10-50 µL

Mass Spectrometer: Triple quadrupole mass spectrometer

Ionization Mode: Electrospray Ionization (ESI), Negative Mode

MRM Transitions:

Estriol: Q1: 287.2 -> Q3: 145.1 (quantifier), 287.2 -> 171.2 (qualifier)

Estriol-d3: Q1: 290.2 -> Q3: 147.1 (quantifier)

Note: Specific transitions and collision energies should be optimized for the instrument in

use. Estrogens often show characteristic fragments around m/z 143, 145, 169, and 183.

[14][15]

4. Data Analysis:

Integrate the peak areas for the analyte (Estriol) and the internal standard (Estriol-d3).

Calculate the Peak Area Ratio (PAR) = Area of Analyte / Area of IS.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b11838023/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-estriol-d3-properties-and-applications
https://pmc.ncbi.nlm.nih.gov/articles/PMC3786604/
https://pubmed.ncbi.nlm.nih.gov/24974469/
https://www.benchchem.com/product/b11838023/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-estriol-d3-properties-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11838023?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Construct a calibration curve by plotting the PAR of the calibration standards against their

known concentrations.

Determine the concentration of estriol in unknown samples by interpolating their PARs from

the calibration curve.
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Caption: General workflow for the quantification of Estriol using Estriol-d3 as an internal

standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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